![molecular formula C13H19NO3S B5171059 N-allyl-4-butoxybenzenesulfonamide](/img/structure/B5171059.png)
N-allyl-4-butoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-allyl-4-butoxybenzenesulfonamide” is likely a sulfonamide derivative. Sulfonamides are a group of compounds containing a sulfonamide functional group (-S(=O)2-NH2). They are known for their various biological activities, including antibacterial properties .
Molecular Structure Analysis
The molecular structure of “N-allyl-4-butoxybenzenesulfonamide” would likely consist of a benzenesulfonamide core with an allyl group (a carbon chain with a double bond) and a butoxy group (a four-carbon chain with an oxygen) attached .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-allyl-4-butoxybenzenesulfonamide” would depend on its molecular structure. Sulfonamides generally have good solubility in water due to their polar sulfonamide group .Scientific Research Applications
- The sulfonamide moiety, including N-allyl-4-butoxybenzenesulfonamide, has been widely studied in drug design. Sulfa drugs, which incorporate the sulfonamide group, have found applications as antibacterial, anticancer, antifungal, anti-inflammatory, and antiviral agents .
Drug Design and Medicinal Chemistry
Biomedical Polymers
Safety and Hazards
Future Directions
The future directions in the research of “N-allyl-4-butoxybenzenesulfonamide” would likely involve further exploration of its biological activities, potential applications, and detailed study of its physical, chemical, and toxicological properties. It could also involve the development of more efficient and environmentally friendly synthesis methods .
Mechanism of Action
Target of Action
N-allyl-4-butoxybenzenesulfonamide is a type of sulfonamide, a group of compounds known for their diverse pharmacological activities . Sulfonamides, such as this compound, are known to exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-dihydropteroate synthetase . .
Mode of Action
Sulfonamides generally work by inhibiting the function of their target enzymes, disrupting essential biochemical processes in the cells .
Biochemical Pathways
Sulfonamides are known to interfere with the synthesis of folic acid in bacteria by inhibiting the enzyme dihydropteroate synthetase . This disruption can lead to a halt in bacterial growth and replication.
Pharmacokinetics
Sulfonamides are generally well-absorbed in the gastrointestinal tract and widely distributed in the body . They are primarily excreted in the urine, often in their unchanged form .
Result of Action
Sulfonamides, in general, can lead to the death of bacteria by inhibiting essential biochemical processes .
properties
IUPAC Name |
4-butoxy-N-prop-2-enylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3S/c1-3-5-11-17-12-6-8-13(9-7-12)18(15,16)14-10-4-2/h4,6-9,14H,2-3,5,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXGQPOMLZHFJED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)S(=O)(=O)NCC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(4-Butoxyphenyl)sulfonyl]prop-2-enylamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.